Cas no 1363382-41-5 (1-({[(tert-butoxy)carbonyl]amino}methyl)-3,3-difluorocyclobutane-1-carboxylic acid)

• Product Name: 1-({[(tert-butoxy)carbonyl]amino}methyl)-3,3-difluorocyclobutane-1-carboxylic acid
• CAS No: 1363382-41-5
• MF: C₁₁H₁₇F₂NO₄
• MW: 265.253790616989
• MDL: MFCD22566198
• CID: 4591097
• PubChem ID: 72207862
• Update Time: 2025-05-22

1-({[(tert-butoxy)carbonyl]amino}methyl)-3,3-difluorocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(Boc-aminomethyl)-3,3-difluorocyclobutane-carboxylic acid
• 1-({[(tert-butoxy)carbonyl]amino}methyl)-3,3-difluorocyclobutane-1-carboxylic acid
• Cyclobutanecarboxylic acid, 1-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-3,3-difluoro-

• MDL： MFCD22566198
• Inchi： 1S/C11H17F2NO4/c1-9(2,3)18-8(17)14-6-10(7(15)16)4-11(12,13)5-10/h4-6H2,1-3H3,(H,14,17)(H,15,16)
• InChI Key： JLNGYRXKVKIZNJ-UHFFFAOYSA-N
• SMILES： C1(CNC(OC(C)(C)C)=O)(C(O)=O)CC(F)(F)C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6

Additional information on 1-({[(tert-butoxy)carbonyl]amino}methyl)-3,3-difluorocyclobutane-1-carboxylic acid

1-({[(tert-butoxy)carbonyl]amino}methyl)-3,3-difluorocyclobutane-1-carboxylic Acid: A Comprehensive Overview

1-({[(tert-butoxy)carbonyl]amino}methyl)-3,3-difluorocyclobutane-1-carboxylic acid, also known by its CAS number 1363382-41-5, is a complex organic compound with a unique structure that has garnered attention in various fields of chemistry and materials science. This compound is characterized by its cyclobutane ring, which is substituted with two fluorine atoms at the 3-position, a carboxylic acid group at the 1-position, and a tert-butoxycarbonylamino methyl group at the same position. The combination of these functional groups makes this compound a versatile building block for further chemical modifications and applications.

The synthesis of 1-({[(tert-butoxy)carbonyl]amino}methyl)-3,3-difluorocyclobutane-1-carboxylic acid involves multi-step reactions, often starting from simpler precursors. Recent advancements in asymmetric synthesis and catalytic processes have enabled more efficient routes to this compound. Researchers have explored the use of transition metal catalysts, such as palladium complexes, to facilitate key transformations in its synthesis. These methods not only improve yield but also enhance the stereochemical control of the product, which is crucial for applications in pharmaceuticals and agrochemicals.

The structural features of this compound make it highly amenable to post-synthetic modifications. The tert-butoxycarbonyl (Boc) group is particularly useful as a protecting group for amines during multi-step syntheses. Its presence allows for precise control over reactivity during subsequent reactions, such as nucleophilic substitutions or additions. Moreover, the cyclobutane ring introduces strain into the molecule, which can be exploited to induce specific reactivity patterns or to serve as a scaffold for constructing bioactive molecules.

In terms of applications, 1-({[(tert-butoxy)carbonyl]amino}methyl)-3,3-difluorocyclobutane-1-carboxylic acid has shown promise in drug discovery efforts. Its unique combination of functional groups makes it an ideal candidate for designing bioisosteres or mimics of natural products. Recent studies have highlighted its potential as a lead compound in anti-cancer drug development, where its ability to modulate specific cellular pathways has been under investigation. Additionally, its fluorinated cyclobutane core has been explored for use in imaging agents due to the favorable pharmacokinetic properties imparted by the fluorine atoms.

The chemical stability and reactivity of this compound are areas of ongoing research. Studies have demonstrated that the tert-butoxycarbonyl group can be selectively removed under mild acidic conditions, providing access to the corresponding amine derivative. This property is highly valuable in peptide synthesis and other sequence-specific reactions. Furthermore, the cyclobutane ring's reactivity under thermal or photochemical conditions has been examined, revealing opportunities for ring-opening reactions that could lead to novel molecular architectures.

In conclusion, 1-({[(tert-butoxy)carbonyl]amino}methyl)-3,3-difluorocyclobutane-1-carboxylic acid represents a fascinating example of how complex organic molecules can be designed and synthesized to meet diverse chemical and biological needs. With its versatile structure and promising applications across multiple disciplines, this compound continues to be a subject of intense research interest.